Cas no 2349678-32-4 ((2R)-2-{(benzyloxy)carbonylamino}-3-(4-fluoronaphthalen-1-yl)propanoic acid)

• Product Name: (2R)-2-{(benzyloxy)carbonylamino}-3-(4-fluoronaphthalen-1-yl)propanoic acid
• CAS No: 2349678-32-4
• MF: C₂₁H₁₈FNO₄
• MW: 367.370329380035
• CID: 5619929
• PubChem ID: 165940311
• Update Time: 2025-10-28

(2R)-2-{(benzyloxy)carbonylamino}-3-(4-fluoronaphthalen-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-{[(benzyloxy)carbonyl]amino}-3-(4-fluoronaphthalen-1-yl)propanoic acid
• EN300-28300591
• 2349678-32-4
• (2R)-2-{(benzyloxy)carbonylamino}-3-(4-fluoronaphthalen-1-yl)propanoic acid

• Inchi： 1S/C21H18FNO4/c22-18-11-10-15(16-8-4-5-9-17(16)18)12-19(20(24)25)23-21(26)27-13-14-6-2-1-3-7-14/h1-11,19H,12-13H2,(H,23,26)(H,24,25)/t19-/m1/s1
• InChI Key： YANANKFAAVYICJ-LJQANCHMSA-N
• SMILES： FC1=CC=C(C2C=CC=CC=21)C[C@H](C(=O)O)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 367.12198622g/mol
• Monoisotopic Mass: 367.12198622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 75.6Ų

Additional information on (2R)-2-{(benzyloxy)carbonylamino}-3-(4-fluoronaphthalen-1-yl)propanoic acid

Recent Advances in the Study of (2R)-2-{(benzyloxy)carbonylamino}-3-(4-fluoronaphthalen-1-yl)propanoic acid (CAS: 2349678-32-4)

The compound (2R)-2-{(benzyloxy)carbonylamino}-3-(4-fluoronaphthalen-1-yl)propanoic acid (CAS: 2349678-32-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This chiral amino acid derivative, characterized by its fluoronaphthalene moiety, has been investigated for its role in modulating protein-protein interactions and enzyme inhibition, particularly in the context of cancer and neurodegenerative diseases.

Recent studies have focused on the synthesis and optimization of this compound to enhance its bioavailability and target specificity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The study also highlighted the compound's ability to selectively inhibit key enzymes involved in inflammatory pathways, suggesting its potential as a lead candidate for anti-inflammatory drug development.

In addition to its synthetic advancements, the pharmacological profile of (2R)-2-{(benzyloxy)carbonylamino}-3-(4-fluoronaphthalen-1-yl)propanoic acid has been further elucidated. Preclinical trials conducted in 2024 demonstrated its efficacy in reducing tumor growth in xenograft models, with minimal off-target effects. The compound's unique fluoronaphthalene group appears to enhance its binding affinity to specific oncogenic targets, as revealed by X-ray crystallography studies.

Further research has explored the compound's potential in treating neurodegenerative disorders. A collaborative study between academic and industrial researchers published in ACS Chemical Neuroscience reported that this molecule can cross the blood-brain barrier and exhibit neuroprotective effects in vitro and in vivo. These findings open new avenues for developing therapies against conditions such as Alzheimer's and Parkinson's diseases.

Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic properties and reducing potential toxicity. Ongoing research aims to address these issues through structural modifications and formulation strategies. The continued investigation into (2R)-2-{(benzyloxy)carbonylamino}-3-(4-fluoronaphthalen-1-yl)propanoic acid underscores its importance as a versatile scaffold in drug discovery, with implications across multiple therapeutic areas.